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Compound of Interest

3-Amino-6-bromopyrazine-2-
Compound Name: )
carboxamide

Cat. No.: B173501

An In-Depth Technical Guide to 3-Amino-6-bromopyrazine-2-carboxamide: Properties,
Applications, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-Amino-6-bromopyrazine-2-
carboxamide, a key organic building block. It delves into its core physicochemical properties,
its critical role as a versatile intermediate in pharmaceutical and agrochemical research, and
practical considerations for its handling, synthesis, and analysis. The information is structured
to provide not just procedural steps but also the scientific rationale behind them, ensuring a
deeper understanding for researchers and developers.

Section 1: Core Molecular Profile

3-Amino-6-bromopyrazine-2-carboxamide is a heterocyclic organic compound whose
structure is foundational for further chemical synthesis. Its unique arrangement of a pyrazine
ring substituted with amino, bromo, and carboxamide functional groups makes it a valuable
scaffold in medicinal and agricultural chemistry.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

Molecular Weight 217.03 g/mol [1][2][3]

Molecular Formula CsHsBrN4O [11[2][3]

CAS Number 17890-77-6 [2]

Appearance White to orange to green 1]
powder/crystal

Melting Point 216 °C [1]

Purity Typically 297% [2][3]

| MDL Number | MFCD13689185 |[1] |

Storage and Handling: The compound should be stored at room temperature.[1][3] Due to its
chemical nature, it is often supplied under an inert argon atmosphere to prevent degradation.[2]

Section 2: The Scientific Rationale: Applications in
Research and Development

The utility of 3-Amino-6-bromopyrazine-2-carboxamide stems from its functionality as a
versatile chemical intermediate.[1] The pyrazine core is a common motif in biologically active
molecules, and the compound's functional groups (amino, bromo, carboxamide) serve as
reactive handles for building more complex molecular architectures.

Pharmaceutical Synthesis

This compound is a cornerstone in the synthesis of novel therapeutic agents.[1] Its structure
allows for modifications that can enhance biological activity, making it a key player in drug
design.[1]

¢ Oncology: The 3-aminopyrazine-2-carboxamide scaffold is integral to the development of
Fibroblast Growth Factor Receptor (FGFR) inhibitors, a promising class of targeted cancer
therapies.[4][5] Research has demonstrated that derivatives can block FGFR activation and
downstream signaling pathways, showing potent antitumor activity in cancer cells with FGFR
abnormalities.[4][5]
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» Anti-inflammatory and Antimycobacterial Agents: The compound serves as a starting
material for creating new anti-inflammatory drugs.[1] Furthermore, derivatives have been
synthesized and evaluated for their antimycobacterial properties, with some showing
significant activity against Mycobacterium tuberculosis.[6]

Caption: Role as a versatile chemical scaffold in R&D.

Agrochemical Formulations

Beyond pharmaceuticals, this compound is explored in agricultural chemistry for the
development of novel pesticides and herbicides.[1] The presence of the bromine atom in its
structure can be particularly advantageous, as it often enhances the stability and efficacy of the
final agrochemical product.[1]

Advanced Applications

o Material Science: Researchers are investigating its potential in creating new materials with
specific electronic and optical properties, which could be useful for developing advanced
sensors and devices.[1]

o Biochemical Research: It is used as a tool to study enzyme interactions and metabolic
pathways, aiding in the fundamental understanding of biological processes and disease
mechanisms.[1]

o Analytical Chemistry: In a laboratory setting, it can serve as a reference standard for the
accurate quantification and characterization of related compounds in various analytical
methods.[1]

Section 3: Experimental Protocols and
Methodologies

A self-validating experimental approach is crucial when working with high-purity intermediates.
The following protocols incorporate checkpoints and rationale to ensure reproducibility and
accuracy.

Secure Handling and Storage Protocol
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Proper handling is the first step in maintaining the integrity of the compound.

e Receiving and Inspection: Upon receipt, visually inspect the container for any signs of
damage. Confirm the product identity against the certificate of analysis (CoA).

 Inert Atmosphere Transfer: If the compound is to be used in portions, conduct transfers
inside a glovebox or under a stream of inert gas (e.g., Argon) to minimize exposure to air and
moisture. This is critical as the compound is often stored under Argon.[2]

» Weighing: Use a calibrated analytical balance. Weigh the desired amount quickly and
efficiently to reduce time exposed to the ambient atmosphere.

o Storage: Immediately after use, tightly reseal the container, purge with Argon if possible, and
store at room temperature away from light and moisture.[1][3]

Conceptual Synthetic Workflow: Derivative Synthesis

Direct acylation of 3-Amino-6-bromopyrazine-2-carboxamide can be challenging due to the
low nucleophilicity of the 3-amino group.[6] Therefore, a common and more effective strategy
involves using the corresponding methyl ester, Methyl 3-amino-6-bromopyrazine-2-carboxylate,
as the starting material for building more complex derivatives.[6]

Core Reaction

Rationale:
Ester group is less
deactivating than amide,
facilitating reaction at

Starting Material the 3-amino position. Final Steps

Functional Group Conversion

S — S —
Methyl 3-amino-6- eactant Acylation / Coupling It Amidation Purification Characterization
bromopyrazine-2-carboxylate (e.g., Suzuki, Buchwald) (Conversion of ester to amide) (Chromatography/Recrystallization) (NMR, MS, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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